Cas no 886922-96-9 (3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
• CAS No: 886922-96-9
• MF: C₁₈H₁₂ClN₃O₄S₂
• MW: 433.888580322266
• CID: 5477908
• Update Time: 2025-08-04

3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C18H12ClN3O4S2/c1-28(24,25)13-9-5-3-7-11(13)17-21-22-18(26-17)20-16(23)15-14(19)10-6-2-4-8-12(10)27-15/h2-9H,1H3,(H,20,22,23)
• InChI Key： YEWLSVQJQPTVLD-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=NN=C(C3=CC=CC=C3S(C)(=O)=O)O1)=O)S2

Additional information on 3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide

Research Brief on 3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide (CAS: 886922-96-9)

3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide (CAS: 886922-96-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. The presence of the benzothiophene and oxadiazole moieties, along with the methylsulfonylphenyl group, contributes to its biological activity and specificity.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its interaction with key molecular targets. Preliminary findings suggest that 3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide exhibits potent inhibitory effects on specific kinases involved in cell proliferation and inflammation. These findings are supported by in vitro and in vivo experiments, which demonstrate its efficacy in reducing tumor growth and inflammatory responses in animal models.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties and reduced toxicity. Structure-activity relationship (SAR) studies have identified critical functional groups that enhance binding affinity and selectivity, paving the way for the development of next-generation therapeutics.

In addition to its therapeutic potential, 3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide has been explored as a tool compound in chemical biology. Its ability to modulate specific signaling pathways makes it a valuable probe for studying disease mechanisms and identifying novel drug targets. Collaborative efforts between academia and industry are underway to further characterize its biological effects and explore its clinical applications.

Despite these promising developments, challenges remain in the translation of this compound into clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's properties and evaluate its safety and efficacy in human trials.

In conclusion, 3-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide represents a promising candidate for the treatment of various diseases, with significant potential for further development. Continued research and collaboration will be essential to fully realize its therapeutic benefits and bring it closer to clinical application.